2-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]-4-methylphenyl furan-2-carboxylate

• IUPAC Name: [2-[(E)-3-(2-chlorophenyl)prop-2-enoyl]-4-methylphenyl] furan-2-carboxylate
• InChI: InChI=1S/C21H15ClO4/c1-14-8-11-19(26-21(24)20-7-4-12-25-20)16(13-14)18(23)10-9-15-5-2-3-6-17(15)22/h2-13H,1H3/b10-9+
• InChI Key: PXEKQGIWBCQPDS-MDZDMXLPSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=CO2)C(=O)C=CC3=CC=CC=C3Cl
• Isomeric SMILES: CC1=CC(=C(C=C1)OC(=O)C2=CC=CO2)C(=O)/C=C/C3=CC=CC=C3Cl
• Molecular Formula: C21H15ClO4
• Molecular Weight: 366.8 g/mol

Description

2-[(2E)-3-(2-chlorophenyl)prop-2-enoyl]-4-methylphenyl furan-2-carboxylate, also known as CMF or Curcumin analog 1, is a synthetic compound that has been developed as a potential anticancer agent. It is a derivative of curcumin, a natural compound found in turmeric, which has been shown to have anti-inflammatory and antioxidant properties.

Scientific Research Applications

Thermodynamic Properties and Solubility

Research has investigated the thermodynamic properties and solubility of chlorine derivatives of furan carboxylic acids in organic solvents, which are structurally related to the compound . These studies provide insight into the enthalpies of fusion, mixing, and the solubility behavior in various solvents, contributing to understanding the compound's applications in chemical syntheses and material science (Sobechko et al., 2019).

Synthetic Chemistry Applications

The compound's structure is related to intermediates in synthetic chemistry reactions, such as Diels–Alder reactions, which are crucial for creating complex organic molecules. These reactions form the basis of synthesizing novel organic compounds with potential applications in pharmaceuticals, materials science, and as intermediates in the synthesis of more complex molecules (Alves et al., 2001).

Catalytic Synthesis and Antioxidant Properties

Studies on the catalytic synthesis of novel chalcone derivatives, including structures similar to the compound , have shown significant antioxidant properties. These findings indicate potential applications in the development of antioxidant agents, highlighting the role of furan derivatives in medicinal chemistry (Prabakaran et al., 2021).

Antimicrobial Activity

Research on Schiff bases of thiophenes related to the furan compound has demonstrated antimicrobial activity. This suggests applications in developing new antimicrobial agents, contributing to the fight against resistant bacterial strains (Arora et al., 2013).

Molecular Modeling and Drug Design

The synthesis and characterization of related furan and thiophene derivatives have been explored, with applications in molecular modeling and drug design. These studies contribute to understanding the interaction mechanisms of these compounds with biological targets, potentially leading to the development of new therapeutic agents (Salian et al., 2018).